(3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride
Overview
Description
(3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is not fully understood. However, it has been suggested that it may work by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride can have various biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, which can lead to improvements in mood and cognitive function. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride in lab experiments include its potential applications in the study of mood disorders and cancer. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride. These include further research into its potential applications in the treatment of mood disorders and cancer, as well as studies to better understand its mechanism of action and potential side effects. Additionally, there is a need for the development of more efficient synthesis methods for this compound.
Synthesis Methods
The synthesis of (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride involves the reaction of 3-chloro-4-ethoxy-5-methoxybenzaldehyde and 2-thienylmethanamine in the presence of hydrochloric acid. The resulting compound is then purified through recrystallization.
Scientific Research Applications
(3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has been used in various scientific research studies. It has been found to have potential applications in the treatment of depression, anxiety, and other mood disorders. It has also been studied for its potential use in the treatment of certain cancers.
properties
IUPAC Name |
N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-1-thiophen-2-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO2S.ClH/c1-3-19-15-13(16)7-11(8-14(15)18-2)9-17-10-12-5-4-6-20-12;/h4-8,17H,3,9-10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPEZOKVLJJWJAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)CNCC2=CC=CS2)OC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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